![molecular formula C11H14N2O3 B1419085 ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate CAS No. 802541-13-5](/img/structure/B1419085.png)
ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Derivatives
Ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate and its derivatives are involved in various synthetic processes. A study describes the synthesis of sixty-five new derivatives containing aliphatic or aromatic acyl radicals and their preliminary testing on rats for antiarthritic effects, revealing some derivatives with significant antiarthritic effects at non-toxic doses (Bistocchi et al., 1981). Another research discusses the synthesis of novel indazole bearing oxadiazole derivatives and their antimicrobial screening, contributing to the field of antimicrobial agents (Ghelani, Khunt & Naliapara, 2017).
Chemical Properties and Reactions
The chemical properties and reactions involving this compound are explored in various studies. For instance, a research paper discusses the mechanism of formation and spectral data of various esters derived from a reaction between 1H-indazol-3-ol and ethyl chloroacetate, providing insights into chemical reactions and properties of these compounds (Bonanomi & Palazzo, 1977). Another study demonstrates the phosphine-catalyzed synthesis of highly functionalized tetrahydropyridines using ethyl 2-methyl-2,3-butadienoate, showcasing the application in organic synthesis (Zhu, Lan & Kwon, 2003).
Biological Activity
The biological activities of derivatives of this compound are also a subject of research. A study on YD-3, a novel thrombin-receptor antagonist synthesized in a laboratory, and its derivatives, reveals their potential in differentiating and proliferating HL-60 cells and antiproliferatory activities against various cancer cells (郭瓊文, 2006). Additionally, the antimicrobial activity of synthesized polycarbonyl nitrogen-containing compounds, including derivatives of this compound, against various microorganisms, has been studied, contributing to the field of antimicrobial research (Amirov et al., 2019).
Safety and Hazards
The safety information available indicates that ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate has the GHS07 pictogram and the signal word "Warning" . The hazard statements include H302, H315, H319, H332, and H335 . The precautionary statements include P261, P280, P305+P351+P338 .
properties
IUPAC Name |
ethyl 1-methyl-7-oxo-5,6-dihydro-4H-indazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c1-3-16-11(15)9-7-5-4-6-8(14)10(7)13(2)12-9/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYKSYDSDCBBLQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C2=C1CCCC2=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00657997 | |
Record name | Ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
802541-13-5 | |
Record name | Ethyl 1-methyl-7-oxo-4,5,6,7-tetrahydro-1H-indazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00657997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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